(2S)-2-Amino-3-(1H-imidazol-4-yl)-N-methylpropanamide dihydrochloride

• IUPAC Name: (2S)-2-amino-3-(1H-imidazol-5-yl)-N-methylpropanamide;dihydrochloride
• InChI: InChI=1S/C7H12N4O.2ClH/c1-9-7(12)6(8)2-5-3-10-4-11-5;;/h3-4,6H,2,8H2,1H3,(H,9,12)(H,10,11);2*1H/t6-;;/m0../s1
• InChI Key: CJTRHAZFKXHCBW-ILKKLZGPSA-N
• Canonical SMILES: CNC(=O)C(CC1=CN=CN1)N.Cl.Cl
• Isomeric SMILES: CNC(=O)[C@H](CC1=CN=CN1)N.Cl.Cl
• Molecular Formula: C7H14Cl2N4O
• Molecular Weight: 241.12 g/mol
• CAS RN: 2126143-25-5

Description

“(2S)-2-Amino-3-(1H-imidazol-4-yl)-N-methylpropanamide dihydrochloride” is a compound with the CAS Number: 1807885-26-2. It has a molecular weight of 313.18. The compound is stored at a temperature of 4 degrees Celsius and has a purity of 95%. It is in the form of an oil.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H11N3O2.2ClH/c1-10-3-5(9-4-10)2-6(8)7(11)12;;/h3-4,6H,2,8H2,1H3,(H,11,12);2*1H/t6-;;/m0…/s1. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 313.18 and is in the form of an oil. It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Antifungal Activity

Research by Silvestri et al. (2004) on imidazole analogues of fluoxetine, which share structural similarities with the compound , showed potent anti-Candida activity, superior to other clinical antifungal agents. This study highlights the potential of imidazole-containing compounds in developing new antifungal therapies (Silvestri et al., 2004).

Synthetic Chemistry and Characterization

Sedlák et al. (2008) discussed the synthesis and characterization of substituted imidazole compounds, which are crucial in the development of novel molecules with potential applications in various fields, including materials science and chemical biology (Sedlák et al., 2008).

HIV-1 Protease Inhibition

A study on an orally bioavailable HIV-1 protease inhibitor containing an imidazole-derived peptide bond replacement demonstrated the compound's significant inhibitory activity against HIV-1 protease, indicating its potential in HIV therapy (Abdel-Meguid et al., 1994).

DNA Binding and Gene Regulation

The structure of a beta-alanine-linked polyamide bound to DNA, incorporating imidazole units, was studied by Urbach et al. (2002), shedding light on the minor groove binding mechanisms of these compounds and their implications for gene regulation (Urbach et al., 2002).

Corrosion Inhibition

Cruz et al. (2004) evaluated the electrochemical behavior of imidazoline and its derivatives as corrosion inhibitors, finding that imidazoline showed good inhibition efficiency, suggesting applications in materials science and engineering (Cruz et al., 2004).

Safety And Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. The hazard statements associated with it are H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.